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Compound of Interest

Compound Name: Methyl behenate

Cat. No.: B033397

Essential Safety and Handling Guide for Methyl
Behenate

This guide provides immediate safety, operational, and disposal protocols for handling Methyl

behenate in a laboratory setting. It is designed for researchers, scientists, and drug

development professionals to ensure safe and efficient use of this compound.

Hazard Assessment and Safety Precautions

Methyl behenate is a fatty acid methyl ester. While many suppliers classify it as a non-

hazardous substance, some safety data sheets (SDS) indicate potential hazards. It is prudent

to handle it with care, acknowledging the following potential risks:

Acute Oral Toxicity: May be harmful if swallowed.[1]
Skin Irritation: May cause skin irritation upon prolonged contact.[1]
Eye Irritation: May cause serious eye irritation.[1]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1]

Due to these potential hazards, appropriate personal protective equipment (PPE) and handling

procedures are essential.
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Physical and Chemical Properties

A summary of key quantitative data for Methyl behenate is presented below.

Property Value

CAS Number 929-77-1

Molecular Formula C23H4602

Molecular Weight 354.62 g/mol

Appearance White solid (powder/needles)
Melting Point 54-56 °C (129.2-132.8 °F)[2]
Flash Point 110 °C (230 °F)[2]

Solubility Insoluble in water

Operational Plan: Step-by-Step Handling
Procedures

Follow these procedural steps for the safe handling of Methyl behenate in the laboratory.

Preparation and Engineering Controls

o Ventilation: Work in a well-ventilated area. For procedures that may generate dust, use a
chemical fume hood.

» Designated Area: Designate a specific area for handling Methyl behenate.

 Emergency Equipment: Ensure an eye wash station and safety shower are readily
accessible.

Personal Protective Equipment (PPE)

o Eye Protection: Wear ANSI-approved safety glasses with side shields or chemical splash
goggles.[3]
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» Hand Protection: Use nitrile gloves.[4] Inspect gloves for any tears or punctures before use
and replace them immediately if they become contaminated.

o Body Protection: A standard laboratory coat should be worn to protect against skin contact.
[3] Ensure it is buttoned.

o Footwear: Wear closed-toe shoes.

e Respiratory Protection: If significant dust is expected and engineering controls are
insufficient, a NIOSH-approved respirator may be necessary.[4]

Handling and Use

e Avoid Dust Formation: As a solid, handle Methyl behenate carefully to minimize the creation
of dust. Use a spatula to transfer the material.

» Dispensing: When transferring from a container, tilt and rotate the bottle to control the
amount dispensed rather than inserting a spatula, which can cause contamination.[5]

o Container Management: Keep the container tightly closed when not in use.[6]

e Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn. Do not eat, drink, or smoke in the handling area.

Storage

» Container: Store in a tightly sealed, properly labeled container.

o Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.[7]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[1]

Disposal Plan

As Methyl behenate is generally considered non-hazardous, disposal is straightforward but
must be done responsibly.
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Waste Characterization

o Confirm with your institution's Environmental Health and Safety (EHS) department regarding
their specific classification of Methyl behenate waste.

Solid Waste Disposal

» Uncontaminated Methyl Behenate: If permitted by local regulations and your institution's
policies, small quantities of uncontaminated solid Methyl behenate may be disposed of in
the regular trash.[8][9]

o Contaminated Labware: Dispose of items grossly contaminated with Methyl behenate (e.g.,
weighing paper, gloves, paper towels) in a designated solid waste container.

Empty Container Disposal

o Decontamination: Ensure the container is "RCRA empty" by removing all contents.
o Label Defacing: Deface or remove the original label to prevent misidentification.[9]

» Disposal: Dispose of the empty container in the regular trash or recycling, in accordance with
your facility's procedures.

Spill Cleanup

e Minor Spills: For small spills, sweep up the solid material, taking care not to generate dust.
Place the spilled material in a labeled container for disposal.

¢ Decontamination: Clean the spill area with soap and water.

» Reporting: Report any significant spills to your supervisor and EHS department.

Workflow for Safe Handling of Methyl Behenate
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Caption: Workflow for the safe handling of Methyl behenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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